Cas no 2679931-17-8 (rac-(3R,4R)-4-(oxan-4-yl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-4-(oxan-4-yl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid
• CAS No: 2679931-17-8
• MF: C₁₄H₂₁NO₅
• MW: 283.320244550705
• CID: 5631078
• PubChem ID: 165915154
• Update Time: 2025-10-19

rac-(3R,4R)-4-(oxan-4-yl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679931-17-8
• EN300-28286635
• rac-(3R,4R)-4-(oxan-4-yl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid
• rac-(3R,4R)-4-(oxan-4-yl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C14H21NO5/c1-2-5-20-14(18)15-8-11(12(9-15)13(16)17)10-3-6-19-7-4-10/h2,10-12H,1,3-9H2,(H,16,17)/t11-,12+/m0/s1
• InChI Key： VTOWHJFLEVEJDJ-NWDGAFQWSA-N
• SMILES： O1CCC(CC1)[C@@H]1CN(C(=O)OCC=C)C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 283.14197277g/mol
• Monoisotopic Mass: 283.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.1Ų

Additional information on rac-(3R,4R)-4-(oxan-4-yl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid

Introduction to rac-(3R,4R)-4-(oxan-4-yl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2679931-17-8)

Rac-(3R,4R)-4-(oxan-4-yl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2679931-17-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives and is characterized by its cyclic structure, which includes a tetrahydrofuran (oxane) moiety and a propenyl ester group. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The chemical structure of rac-(3R,4R)-4-(oxan-4-yl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid is defined by its chiral centers at the 3 and 4 positions of the pyrrolidine ring. The racemic nature of the compound indicates that it is a mixture of both enantiomers, which can have different biological activities and interactions with biological targets. This racemic mixture can be further separated into its enantiomeric forms using chiral chromatography techniques, which is crucial for understanding the specific effects of each enantiomer in biological systems.

In recent studies, rac-(3R,4R)-4-(oxan-4-yl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid has been investigated for its potential as a lead compound in the development of new therapeutic agents. One notable area of research is its application in the treatment of neurodegenerative diseases. The compound's ability to modulate specific receptors and enzymes involved in neurodegeneration has been explored in preclinical models. For instance, it has shown promising results in inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.

Beyond neurodegenerative diseases, rac-(3R,4R)-4-(oxan-4-yl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid has also been studied for its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that the compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have potential applications in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of rac-(3R,4R)-4-(oxan-4-yl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid has also been a focus of recent research. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a drug candidate. Its oral bioavailability and plasma stability are key factors that contribute to its potential as a therapeutic agent.

In addition to its therapeutic potential, rac-(3R,4R)-4-(oxan-4-yl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid has been used as a building block in the synthesis of more complex molecules. Its versatile chemical structure allows for the introduction of various functional groups through chemical modifications, enabling the creation of a wide range of derivatives with diverse biological activities. This synthetic flexibility is particularly valuable in drug discovery programs where multiple analogs need to be generated to optimize pharmacological properties.

The safety profile of rac-(3R,4R)-4-(oxan-4-yl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its further development as a safe and effective therapeutic agent.

In conclusion, rac-(3R,4R)-4-(oxan-4-yl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2679931-17-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease models, paving the way for new treatments and therapies.